Cas no 771477-41-9 (1H-Indole-1-carboxylicacid, 2-borono-5-[[4-[(1,1-dimethylethoxy)carbonyl]-1-piperazinyl]methyl]-,1-(1,1-dimethylethyl) ester)

• Product Name: 1H-Indole-1-carboxylicacid, 2-borono-5-[[4-[(1,1-dimethylethoxy)carbonyl]-1-piperazinyl]methyl]-,1-(1,1-dimethylethyl) ester
• CAS No: 771477-41-9
• MF: C₂₃H₃₄BN₃O₆
• MW: 459.343566417694
• MDL: MFCD11616321
• CID: 551445
• PubChem ID: 58636156
• Update Time: 2025-04-19

1H-Indole-1-carboxylicacid, 2-borono-5-[[4-[(1,1-dimethylethoxy)carbonyl]-1-piperazinyl]methyl]-,1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylicacid, 2-borono-5-[[4-[(1,1-dimethylethoxy)carbonyl]-1-piperazinyl]methyl]-,1-(1,1-dimethylethyl) ester
• 1H-INDOLE-1-CARBOXYLIC ACID, 2-BORONO-5-[[4-[(1,1-DIMETHYLETHOXY)CARBONYL]-1-PIPERAZINYL]METHYL]-, 1-(1,1-DIMETHYLETHYL...
• 1H-Indole-1-carbonyl chloride (9CI)
• 1H-Indole-1-carbonylchloride
• indole-2-boronic acid-5-(4-tert-butoxycarbonyl-piperazin-1-ylmethyl)-indole-1-carboxylic acid tert-butyl ester
• 1H-Indole-1-carboxylic acid, 2-borono-5-[[4-[(1,1-dimethylethoxy)carbonyl]-1-piperazinyl]methyl]-, 1-(1,1-dimethylethyl) ester
• 1H-Indole-1-carboxylic acid,2-borono-5-[[4-[(1,1-dimethylethoxy)carbonyl]-1-piperazinyl]methyl]-,1-(1,1-dimethylethyl)ester
• SCHEMBL12946264
• [1-[(2-methylpropan-2-yl)oxycarbonyl]-5-[[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]methyl]indol-2-yl]boronic acid
• 771477-41-9
• 2-Borono-5-[[4-[(1,1-dimethylethoxy)carbonyl]-1-piperazinyl]methyl]-1H-indole-1-carboxylic acid 1-(1,1-dimethylethyl)ester

• MDL： MFCD11616321
• Inchi： 1S/C23H34BN3O6/c1-22(2,3)32-20(28)26-11-9-25(10-12-26)15-16-7-8-18-17(13-16)14-19(24(30)31)27(18)21(29)33-23(4,5)6/h7-8,13-14,30-31H,9-12,15H2,1-6H3
• InChI Key： LCYMQKQCXOHACB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=CC3=C(C=C(B(O)O)N3C(=O)OC(C)(C)C)C=2)CC1)=O

Computed Properties

• Exact Mass: 459.25400
• Monoisotopic Mass: 459.2540660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 604.4°C at 760 mmHg
• Flash Point: 319.3°C
• Refractive Index: 1.561
• PSA: 104.47000
• LogP: 2.03280